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Compound of Interest

Compound Name: Manganese stearate

Cat. No.: B148106 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Manganese(II)

Stearate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of manganese(II) stearate, tailored for researchers, scientists, and professionals in

drug development. This document summarizes key quantitative data, details experimental

protocols for its synthesis and characterization, and visualizes relevant processes.

Physical and Chemical Properties
Manganese(II) stearate is a metal-organic compound classified as a metallic soap, which is a

metal derivative of a fatty acid.[1][2] It consists of a manganese(II) ion coordinated to two

stearate anions.

Table 1: Summary of Quantitative Data for Manganese(II) Stearate
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Property Value Source(s)

Chemical Formula C₃₆H₇₀MnO₄ [1][2][3][4]

Molecular Weight 621.89 g/mol [1][3][4][5]

Appearance
Pale pink to off-white or light

brown powder.[1][2][6][7]
[1][2][6][7]

Melting Point 100-110 °C [1][8][9]

Boiling Point 359.4 °C at 760 mmHg [1][4][10]

Solubility

Insoluble in water.[1][6][7]

Soluble in organic solvents like

benzene and toluene, as well

as hot oils and hydrocarbons.

[1][6]

[1][6][7]

Flash Point 162.4 °C [1][10]

CAS Number 3353-05-7 [1][3][8]

EC Number 222-119-9 [1][3][4]

Experimental Protocols
Synthesis of Manganese(II) Stearate
Manganese(II) stearate is typically synthesized via a precipitation reaction.[11][12]

Methodology:

Preparation of Sodium Stearate: An aqueous solution of sodium stearate is prepared by

reacting stearic acid with a stoichiometric amount of sodium hydroxide.[8][11] The reaction is

typically carried out in water at an elevated temperature (e.g., 75 °C) with stirring to ensure

complete saponification.[11]

Precipitation: A solution of a manganese(II) salt, such as manganese(II) chloride

tetrahydrate, is added to the hot sodium stearate solution.[2][8] This results in the

precipitation of manganese(II) stearate.
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Isolation and Purification: The precipitate is collected by filtration, washed thoroughly with

water to remove any unreacted salts and impurities, and then dried under reduced pressure

at a temperature such as 105 °C.[11]

An alternative synthesis route involves the direct reaction of manganese(II) acetate with stearic

acid.[1]

Characterization of Manganese(II) Stearate
2.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule and confirm

the formation of the salt.

Methodology:

Sample Preparation: A small amount of the dried manganese(II) stearate powder is mixed

with potassium bromide (KBr) and pressed into a thin pellet.[13] Alternatively, a film can be

cast from a solution in a suitable solvent like o-dichlorobenzene.[3]

Data Acquisition: The FTIR spectrum is recorded over a typical range of 4000-400 cm⁻¹.

Analysis: The spectrum of manganese(II) stearate is compared to that of stearic acid. The

disappearance of the broad O-H stretching band and the characteristic carboxylic acid C=O

stretching band (around 1700 cm⁻¹) from the stearic acid spectrum, along with the

appearance of new strong asymmetric and symmetric carboxylate (COO⁻) stretching bands,

confirms the formation of the manganese salt.[9][13] The asymmetric vibration of the C-O

functional group bound to manganese is observed around 1560 cm⁻¹.[9]

2.2.2. Thermal Analysis

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are employed to

determine the thermal stability and melting point of the compound.

Methodology:

Instrumentation: A TGA or DSC instrument is used.
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Sample Preparation: A small, accurately weighed sample of manganese(II) stearate is

placed in an appropriate pan (e.g., platinum or aluminum).[14]

TGA Measurement: The sample is heated at a constant rate (e.g., 20 °C/min) under a

nitrogen atmosphere to a high temperature (e.g., 800 °C).[14] The weight loss as a function

of temperature is recorded to determine decomposition temperatures.

DSC Measurement: The sample is heated at a controlled rate (e.g., 10 °C/min) under a

nitrogen atmosphere.[14] The heat flow to the sample is measured relative to a reference,

and the melting point is identified as the peak of the endothermic transition.
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Caption: Workflow for the synthesis of Manganese(II) Stearate.

Characterization Workflow
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Caption: Experimental workflow for the characterization of Manganese(II) Stearate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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